Cas no 2185980-57-6 (N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide)
N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide
-
- Inchi: 1S/C9H13N5O/c1-2-9(15)10-7-3-4-8-11-12-13-14(8)6-5-7/h2,7H,1,3-6H2,(H,10,15)
- InChI Key: CDIWRQFWTMBUSV-UHFFFAOYSA-N
- SMILES: C(NC1CCN2N=NN=C2CC1)(=O)C=C
Experimental Properties
- Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 534.9±50.0 °C(Predicted)
- pka: 13.97±0.20(Predicted)
N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7522354-0.05g |
N-{5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-a]azepin-7-yl}prop-2-enamide |
2185980-57-6 | 95.0% | 0.05g |
$246.0 | 2025-03-10 |
N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide
Comprehensive Overview of N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide (CAS No. 2185980-57-6)
N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide, with the CAS number 2185980-57-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrazolo[1,5-a]azepine derivatives, which are known for their unique structural features and potential applications in drug discovery. The presence of both tetrazole and azepine rings in its structure makes it a promising candidate for modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.
In recent years, the scientific community has shown growing interest in N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide due to its potential as a small-molecule modulator. Researchers are particularly intrigued by its ability to interact with G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This compound's propenamide moiety further enhances its reactivity, making it a versatile building block for medicinal chemistry applications. Its CAS registry number 2185980-57-6 ensures precise identification in chemical databases, facilitating collaborative research efforts.
The synthesis of N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide involves multi-step organic reactions, often starting from tetrazolo[1,5-a]azepine precursors. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. Given the rising demand for novel therapeutic agents, this compound is frequently discussed in forums focusing on drug design and biochemical screening. Its molecular weight and solubility profile are also key factors driving its adoption in preclinical studies.
One of the most searched questions related to CAS No. 2185980-57-6 is its potential role in neurodegenerative disease research. Studies suggest that derivatives of tetrazolo[1,5-a]azepine may exhibit neuroprotective effects, aligning with the global focus on Alzheimer's disease and Parkinson's disease therapeutics. Additionally, the compound's propenamide group has been explored for its anti-inflammatory properties, a topic of high relevance given the increasing prevalence of chronic inflammatory conditions. These attributes make N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide a subject of ongoing investigation in both academic and industrial settings.
From an SEO perspective, keywords such as "tetrazolo[1,5-a]azepine derivatives", "small-molecule GPCR modulators", and "CAS 2185980-57-6 applications" are highly relevant to this compound. Researchers and industry professionals often search for "synthetic routes for N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide" or "biological activity of tetrazolo[1,5-a]azepine compounds", reflecting the compound's niche yet impactful role in modern chemistry. By addressing these queries, this article aims to provide a comprehensive resource for those exploring the potential of CAS No. 2185980-57-6.
In conclusion, N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structural framework and diverse biological interactions position it as a valuable tool for advancing drug discovery initiatives. As the scientific community continues to unravel its full potential, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies and next-generation bioactive molecules.
2185980-57-6 (N-(6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-yl)-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)